Cas no 29869-09-8 (1-(adamantan-1-yl)methylpiperazine)

1-(Adamantan-1-yl)methylpiperazine is a versatile organic compound known for its uniqueadamantyl substituent. This feature contributes to its stability, making it suitable for various chemical reactions. Its piperazine backbone offers flexibility for further functionalization, broadening its potential applications. The compound exhibits excellent solubility in organic solvents, facilitating its use in synthetic methodologies.
1-(adamantan-1-yl)methylpiperazine structure
29869-09-8 structure
Product Name:1-(adamantan-1-yl)methylpiperazine
CAS No:29869-09-8
MF:C15H26N2
MW:234.380343914032
CID:915770
PubChem ID:3716210
Update Time:2025-11-01

1-(adamantan-1-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-adamantan-1-ylmethyl-piperazine
    • 1-(1-Adamantylmethyl)piperazin
    • 1-(1-adamantylmethyl)-piperazine
    • 1-(N-1-adamantyl)methyl piperazine
    • 1-<N-<<(trans-2-phenylcyclohexyl)oxy>carbonyl>amino>-2-methyl-5-isopropenylcyclohexene
    • 5-Impac
    • 5-Isopropenyl-2-methyl-1-(N-(2-phenylcyclohexyloxycarbonyl)amino)-2-cyclohexene
    • Carbamic acid,(2-methyl-5-(1-methylethenyl)-2-cyclohexen-1-yl)-,2-phenylcyclohexyl ester,(1R-(1alpha(1R*,5S*),2beta))
    • N--(1-adamantyl methyl)-piperazine
    • LABOTEST-BB LT00007850
    • 1-(adamantan-1-yl)methylpiperazine
    • N-(1-adamantylmethyl)piperazine
    • CS-0306196
    • 1-[(ADAMANTAN-1-YL)METHYL]PIPERAZINE
    • SCHEMBL6313788
    • 1-(Adamantan-1-ylmethyl)piperazine
    • EN300-1831589
    • AKOS005924590
    • 1-(1-adamantylmethyl)piperazine
    • 29869-09-8
    • Inchi: 1S/C15H26N2/c1-3-17(4-2-16-1)11-15-8-12-5-13(9-15)7-14(6-12)10-15/h12-14,16H,1-11H2
    • InChI Key: KSLFCNYWGLDEGU-UHFFFAOYSA-N
    • SMILES: N1(CCNCC1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 234.21000
  • Monoisotopic Mass: 234.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27000
  • LogP: 2.37470

1-(adamantan-1-yl)methylpiperazine Pricemore >>

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